5-bromo-2-chloro-4-methylbenzoic acid

• IUPAC Name: 5-bromo-2-chloro-4-methylbenzoic acid
• InChI: InChI=1S/C8H6BrClO2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,1H3,(H,11,12)
• InChI Key: WZZDFLXTHBVRGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C(=O)O)Cl
• Molecular Formula: C8H6BrClO2
• DSSTOX Substance ID: DTXSID101287864
• Molecular Weight: 249.49 g/mol
• CAS RN: 500579-62-4

Description

5-bromo-2-chloro-4-methylbenzoic acid is a chemical compound with the CAS Number: 500579-62-4. It has a molecular weight of 249.49. The compound is a white powder at room temperature.

Synthesis Analysis

The synthesis of this compound involves several steps. The raw starting material used is dimethyl terephthalate. The compound is prepared effectively in six steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization. The preparation was run successfully on approximately 70 kg/batch with the total yield of 24%.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C8H6BrClO2/c1-4-2-7 (10)5 (8 (11)12)3-6 (4)9/h2-3H,1H3, (H,11,12).

Chemical Reactions Analysis

This compound is a key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy.

Physical And Chemical Properties Analysis

The compound is a white powder at room temperature. It has a melting point of 187-188 degrees Celsius.

Mechanism of Action

Target of Action

The primary target of 5-bromo-2-chloro-4-methylbenzoic acid is the Sodium-glucose cotransporter-2 (SGLT2) . SGLT2 is a protein that aids in the reabsorption of glucose in the kidneys. Inhibiting this protein can help reduce blood glucose levels, making it a promising target for diabetes therapy .

Mode of Action

This compound interacts with its target, SGLT2, by inhibiting the reabsorption of glucose in the renal tubules . This action reduces blood glucose levels without depending on insulin . The compound’s interaction with SGLT2 can also lead to weight loss and lower blood pressure .

Biochemical Pathways

It is known that the compound plays a key role in the synthesis of a family of promising sglt2 inhibitors . These inhibitors can affect the glucose reabsorption pathway in the kidneys, leading to reduced blood glucose levels .

Result of Action

The primary result of the action of this compound is the reduction of blood glucose levels . By inhibiting SGLT2, the compound prevents the reabsorption of glucose in the kidneys, leading to a decrease in blood glucose levels . This can be particularly beneficial for individuals with diabetes .

Advantages and Limitations for Lab Experiments

5-bromo-2-chloro-4-methylbenzoic acid has several advantages for laboratory experiments. It is relatively easy to synthesize, has a wide range of properties, and is relatively stable. In addition, it is relatively non-toxic and has a low cost. However, there are some limitations to its use in laboratory experiments. It has a low solubility in water, which can make it difficult to use in certain experiments. In addition, its reactivity can make it difficult to control in certain reactions.

Future Directions

There are a number of potential future directions for 5-bromo-2-chloro-4-methylbenzoic acid. One potential direction is the development of new compounds based on this compound that could be used in drug discovery and development. Another potential direction is the development of this compound-based materials for use in materials science. Additionally, further research could be conducted on the biochemical and physiological effects of this compound, as well as its potential applications in medical research. Finally, further research could be conducted on the synthesis and properties of this compound to improve its use in laboratory experiments.

Synthesis Methods

5-bromo-2-chloro-4-methylbenzoic acid can be synthesized using a variety of methods. The most common method is the Friedel-Crafts acylation reaction, which involves the reaction of an aromatic acid chloride with an aromatic ring in the presence of an aluminum chloride catalyst. This reaction results in the formation of the desired product, this compound. Other methods of synthesis include the use of a Grignard reagent, the Wittig reaction, and the use of a palladium catalyst.

Scientific Research Applications

5-bromo-2-chloro-4-methylbenzoic acid is used in a variety of scientific applications, including drug discovery and development, organic synthesis, and materials science. In drug discovery and development, this compound is used as a starting material for the synthesis of various drugs, such as antibiotics and antifungals. In organic synthesis, this compound is used as a building block for the synthesis of various organic compounds. In materials science, this compound is used as a cross-linking agent for the synthesis of polymers.

Safety and Hazards

The compound has been classified with the signal word 'Warning’. The hazard statements associated with the compound are H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.